1-(2-Methylpropyl)-1h-pyrazol-5-ol
Overview
Description
1-(2-Methylpropyl)-1h-pyrazol-5-ol is a useful research compound. Its molecular formula is C7H12N2O and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Regiocontrolled Methylation : Nemytova et al. (2018) developed methods for regiocontrolled N-, O-, and C-methylation of 1-phenyl-3-polyfluoroalkyl-1H-pyrazol-5-ols. This chemoselective N-methylation is an efficient method for synthesizing polyfluorinated antipyrine analogs, which have significant analgesic activity, especially those containing trifluoromethyl (Nemytova et al., 2018).
Synthesis and Molecular Structure Analysis : Kamani et al. (2019) synthesized novel tolylthiopyrazol bearing methyl groups, characterized by spectroscopic techniques and X-ray diffraction studies. The compound 1-(2-chlorophenyl)-3-methyl-4-(p-tolylthio)-1H-pyrazol-5-ol exhibited crystallization in monoclinic crystal class (Kamani et al., 2019).
Biological and Medicinal Applications
Biological Activity and Metal Ion Chelation : Sadeghpour and Olyaei (2021) reported that compounds containing the 2,4-dihydro-3H-pyrazol-3-one structural motif, including 1H-pyrazol-5-ols, exhibit a range of biological activities. They are used as chelating and extracting reagents for different metal ions (Sadeghpour & Olyaei, 2021).
Antibacterial Activity : Bhavanarushi et al. (2013) synthesized 4,4′-(aryl or alkyl methylene)-bis(1H-pyrazol-5-ols) and evaluated their in vitro antibacterial activity against various bacteria. Compounds with a trifluromethyl group showed excellent antibacterial activity (Bhavanarushi et al., 2013).
Chemical Properties and Reactions
- Pyrolytic Rearrangement : Brown et al. (1994) investigated the flash vacuum pyrolysis of 1-(alkyn-2′-oyl)-3-methylpyrazoles, leading to the formation of pyrazolo[1,5-a]pyridin-5-ols, which often yield high. This process involves N1 → N2 migration of the N-alkynoyl group (Brown et al., 1994).
Synthesis Methods
- Green Synthesis Methods : Al-Matar et al. (2010) developed a green, solvent-free synthesis method for Pyrano[2,3-c]pyrazoles and Pyrazolo[1,5-a]Pyrimidines, confirming the products' existence in the 2H form through NOE difference experiments (Al-Matar et al., 2010).
Properties
IUPAC Name |
2-(2-methylpropyl)-1H-pyrazol-3-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O/c1-6(2)5-9-7(10)3-4-8-9/h3-4,6,8H,5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGKIKUDDNPNOPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=O)C=CN1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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